Cas no 50626-23-8 (2H-Tetrazole, 5-(4-nitrophenyl)-2-phenyl-)

• Product Name: 2H-Tetrazole, 5-(4-nitrophenyl)-2-phenyl-
• CAS No: 50626-23-8
• MF: C₁₃H₉N₅O₂
• MW: 267.242861509323
• CID: 2829424
• PubChem ID: 12272473
• Update Time: 2025-04-21

2H-Tetrazole, 5-(4-nitrophenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• DTXSID40483494
• 50626-23-8
• 2H-Tetrazole, 5-(4-nitrophenyl)-2-phenyl-

• Inchi： 1S/C13H9N5O2/c19-18(20)12-8-6-10(7-9-12)13-14-16-17(15-13)11-4-2-1-3-5-11/h1-9H
• InChI Key： ALBWWKACJHZJRA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1N=NN(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 267.07562455Da
• Monoisotopic Mass: 267.07562455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.4Ų